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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927 Get Quote

Disclaimer: A comprehensive, standardized Safety Data Sheet (SDS) for Zinc 5-
nitroisophthalate is not readily available from a singular, official source. This guide has been

compiled from various chemical databases, supplier safety sheets, and toxicological data for

related compounds, including zinc compounds and 5-nitroisophthalic acid. This document is

intended for informational purposes for researchers, scientists, and drug development

professionals and should not replace a formal risk assessment.

Chemical Identification
Zinc 5-nitroisophthalate is a coordination polymer, which is a compound formed of zinc ions

coordinated to 5-nitroisophthalic acid.[1] It is primarily used as an anti-corrosion pigment in

protective paints.[2]
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Identifier Value

Chemical Name Zinc 5-nitroisophthalate[3]

Synonyms
5-Nitro-1,3-benzenedicarboxylic acid, zinc salt;

5-Nitroisophthalic acid zinc salt; Heucorin RZ[1]

CAS Number 60580-61-2[3]

Molecular Formula C₈H₃NO₆Zn[3]

Molecular Weight 274.5 g/mol [4]

Structure
A three-dimensional network structure of zinc

coordinated with 5-nitroisophthalic acid.[1]

Hazard Identification
Based on aggregated data, Zinc 5-nitroisophthalate presents the following hazards:

Eye Irritation: Causes serious eye irritation.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

The hazards are also influenced by its components:

5-Nitroisophthalic Acid (the ligand): Causes skin irritation, serious eye irritation, and may

cause respiratory irritation.[6]

Zinc and its compounds (the metal ion): Inhalation of zinc dust or fumes can cause metal

fume fever.[7] High levels of ingestion can lead to stomach cramps, nausea, and vomiting.[7]

Chronic exposure can cause anemia and damage to the pancreas.[7]

GHS Classification:
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Hazard Class Category

Serious Eye Damage/Eye Irritation 2[1]

Hazardous to the aquatic environment, short-

term (Acute)
1[5]

Hazardous to the aquatic environment, long-

term (Chronic)
2[5]

Label Elements:

Pictograms:

alt text

alt text

Signal Word: Warning[1][5]

Hazard Statements:

H319: Causes serious eye irritation.[1]

H400: Very toxic to aquatic life.[5]

H411: Toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[8]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]
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P337+P313: If eye irritation persists: Get medical advice/attention.[1]

P391: Collect spillage.[5]

Composition and Information on Ingredients
Component CAS Number EC Number Concentration

Zinc 5-

nitroisophthalate
60580-61-2 262-309-9 >99%

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move victim to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[9]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs,

get medical advice.[6][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and get medical

attention.[6][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and call a doctor or Poison

Control Center immediately.[5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including oxides of nitrogen and carbon.[9][10]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][10]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. Avoid breathing vapors, mist, gas, or dust.[5][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains. Discharge into the environment must be avoided.[5][6]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.[6]

Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust and

aerosols.[5][6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as oxidizing agents.[8][10]

Exposure Controls and Personal Protection
Engineering Controls: Provide appropriate exhaust ventilation at places where dust is

formed.[6]

Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[6]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[5]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[5]

Physical and Chemical Properties
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Property Value

Appearance
White to light cream odorless powder/solid.[10]

[11]

Melting Point 260 - 264 °C (for 5-Nitroisophthalic acid)[10]

Solubility No data available

Decomposition Temperature No data available

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[9]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, light, sparks, flames, and dust formation.[9]

Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: Oxides of nitrogen, carbon monoxide, carbon dioxide.

[9]

Toxicological Information
Acute Toxicity: No specific data is available for Zinc 5-nitroisophthalate. Acute oral toxicity

of zinc compounds can cause gastrointestinal symptoms like nausea, vomiting, and

abdominal pain.[12]

Skin Corrosion/Irritation: The ligand, 5-nitroisophthalic acid, causes skin irritation.[6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.
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Carcinogenicity: The EPA has determined that due to a lack of information, zinc is not

classifiable as to its human carcinogenicity.[7]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): The ligand, 5-nitroisophthalic acid, may

cause respiratory irritation.[6]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Ecological Information
Ecotoxicity: Very toxic to aquatic life with long-lasting effects.[5]

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs,

feed, or seed by storage or disposal. Do not discharge to sewer systems.[5]

Transport Information
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Regulation UN Number

Proper

Shipping

Name

Transport

Hazard

Class(es)

Packing

Group

Environment

al Hazards

DOT Not regulated - - - -

IATA UN3077

Environmenta

lly hazardous

substance,

solid, n.o.s.

(zinc 5-

nitroisophthal

ate)

9 III Yes

IMDG UN3077

Environmenta

lly hazardous

substance,

solid, n.o.s.

(zinc 5-

nitroisophthal

ate)

9 III
Marine

Pollutant

Regulatory Information
GHS Classification: Eye irritation (Category 2), Hazardous to the aquatic environment (Acute

1, Chronic 2).[1][5]

TSCA: Listed on the inventory.[4]

Other Information
This information is based on the present state of our knowledge. It is intended to describe the

product for the purposes of health, safety, and environmental requirements only. It should not

be construed as guaranteeing any specific property of the product.

Experimental Protocols
Detailed experimental protocols for the toxicological and physical properties of Zinc 5-
nitroisophthalate are not publicly available. The data presented in safety data sheets are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://wap.guidechem.com/encyclopedia/zinc-5-nitroisophthalate-dic72164.html
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927?utm_src=pdf-body
https://www.benchchem.com/product/b3393927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


typically derived from standardized testing guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

Example of a Relevant Standard Protocol:

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method

for assessing the potential of a substance to cause eye irritation or corrosion. The test

substance is applied in a single dose to one eye of an experimental animal. The eyes are

then examined at specific intervals (e.g., 1, 24, 48, and 72 hours) to evaluate the extent of

ocular reactions.
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Caption: Workflow for Chemical Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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